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Compound of Interest

Compound Name: 2,6-Dichloronitrosobenzene

Cat. No.: B073552 Get Quote

Essential Safety and Handling Guide for 2,6-
Dichloronitrosobenzene
Important Disclaimer: Specific safety data for 2,6-Dichloronitrosobenzene is not readily

available. The following guidance is based on the closely related compound, 2,6-

Dichloronitrobenzene. Nitroso compounds can have unique toxicological properties, and it is

recommended to handle 2,6-Dichloronitrosobenzene with a level of caution that meets or

exceeds the recommendations for its nitro analogue. This guide is intended for researchers,

scientists, and drug development professionals.

Hazard Identification and Classification
2,6-Dichloronitrobenzene is classified with significant health and environmental hazards. It is

crucial to understand these risks before handling the substance.[1][2]
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Hazard Classification Description

Acute Toxicity (Oral) Category 4: Harmful if swallowed.[1][2]

Acute Toxicity (Dermal) Category 3: Toxic in contact with skin.[1][2]

Skin Sensitization
Sub-category 1B: May cause an allergic skin

reaction.[1][2]

Germ Cell Mutagenicity
Category 2: Suspected of causing genetic

defects.[1][2]

Carcinogenicity Category 1B: May cause cancer.[1][2]

Aquatic Hazard (Chronic)
Category 2: Hazardous to the aquatic

environment with long-lasting effects.[1]

Operational and Disposal Plans
Adherence to strict operational and disposal protocols is mandatory to ensure personnel safety

and environmental protection.

Personal Protective Equipment (PPE)
A comprehensive PPE strategy is the first line of defense against exposure. The following

equipment should be considered mandatory when handling 2,6-Dichloronitrosobenzene.[2]
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Protection Type Recommended Equipment
Specifications and
Remarks

Eye and Face Protection

Safety glasses with side

shields or chemical safety

goggles.

Must comply with OSHA 29

CFR 1910.133 or European

Standard EN166. A face shield

may be appropriate for splash

hazards.[3]

Skin and Body Protection
Chemical-resistant gloves

(e.g., Nitrile, Neoprene).

Gloves must be inspected prior

to use. Dispose of

contaminated gloves after use

in accordance with good

laboratory practices.[1]

Protective clothing.

A lab coat is standard. For

operations with a higher risk of

exposure, total impervious

protective suits and boots must

be worn.[2][4]

Respiratory Protection

Particulate filter respirator or

self-contained breathing

apparatus (SCBA).

Use a respirator with an

approved filter if dust or vapors

are generated.[1][2] For high

concentrations or prolonged

activity, an SCBA is required.

[2]

Handling and Storage Protocol
Proper handling and storage are critical to minimize exposure risk.

Engineering Controls:

Work in a well-ventilated area, preferably within a chemical fume hood.[2]

Ensure that emergency eyewash stations and safety showers are readily accessible in the

immediate work area.[2]
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Step-by-Step Handling Procedure:

Preparation: Read and understand the Safety Data Sheet (SDS) for the analogous

compound, 2,6-Dichloronitrobenzene, before starting work.[1]

Donning PPE: Put on all required PPE as detailed in the table above.

Weighing and Transfer: Conduct all weighing and transfer operations within a fume hood to

avoid inhalation of dust.[1] Moisten the substance to prevent dusting if appropriate.[1]

During Use: Avoid all contact with skin, eyes, and clothing.[4] Do not eat, drink, or smoke in

the work area.[1]

Post-Handling: Thoroughly wash hands and any exposed skin with soap and water after

handling.[1][2]

Storage: Store the chemical in a tightly closed, properly labeled container in a cool, dry, and

well-ventilated area.[2] Keep away from incompatible materials such as strong bases and

oxidants.[1][5]

Disposal Plan
2,6-Dichloronitrosobenzene and its containers must be treated as hazardous waste.

Waste Collection: Collect waste material in a suitable, sealed, and clearly labeled hazardous

waste container.[1] Do not mix with other waste streams.[4]

Container Decontamination: Decontaminate empty containers before disposal. Handle

uncleaned containers as you would the product itself.

Environmental Precautions: Do not allow the chemical to enter drains, sewers, or

watercourses.[2][4]

Final Disposal: Dispose of the waste through a licensed waste disposal contractor, in

accordance with all local, regional, and national regulations.[1][4]

Immediate Safety Information

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 8 Tech Support

https://www.chemicalbook.com/msds/2-6-dichloronitrobenzene.pdf
https://www.chemicalbook.com/msds/2-6-dichloronitrobenzene.pdf
https://www.chemicalbook.com/msds/2-6-dichloronitrobenzene.pdf
https://www.aarti-industries.com/Upload/PDF/gps-2-6-dichloronitrobenzene-cl-4-public.pdf
https://www.chemicalbook.com/msds/2-6-dichloronitrobenzene.pdf
https://www.chemicalbook.com/msds/2-6-dichloronitrobenzene.pdf
https://www.aarti-industries.com/Upload/PDF/gps-safety-summary-2-6-dichloronitrobenzene.pdf
https://www.aarti-industries.com/Upload/PDF/gps-safety-summary-2-6-dichloronitrobenzene.pdf
https://www.chemicalbook.com/msds/2-6-dichloronitrobenzene.pdf
https://www.fishersci.com/store/msds?partNumber=AC113520010&productDescription=2%2C4-DICHLORONITROBENZENE+1KG&vendorId=VN00032119&countryCode=US&language=en
https://www.benchchem.com/product/b073552?utm_src=pdf-body
https://www.chemicalbook.com/msds/2-6-dichloronitrobenzene.pdf
https://www.aarti-industries.com/Upload/PDF/gps-2-6-dichloronitrobenzene-cl-4-public.pdf
https://www.aarti-industries.com/Upload/PDF/gps-safety-summary-2-6-dichloronitrobenzene.pdf
https://www.aarti-industries.com/Upload/PDF/gps-2-6-dichloronitrobenzene-cl-4-public.pdf
https://www.chemicalbook.com/msds/2-6-dichloronitrobenzene.pdf
https://www.aarti-industries.com/Upload/PDF/gps-2-6-dichloronitrobenzene-cl-4-public.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b073552?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


First Aid Measures
In the event of exposure, immediate and appropriate first aid is critical.

Exposure Route First Aid Procedure

Inhalation

Move the person to fresh air and keep them in a

position comfortable for breathing. If breathing is

difficult, provide oxygen. Seek immediate

medical attention.[2]

Skin Contact

Immediately remove all contaminated clothing.

Wash the affected skin with plenty of soap and

water for at least 15 minutes. Seek immediate

medical attention.[2][6]

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, removing contact lenses if

present and easy to do. Continue rinsing. Seek

immediate medical attention.[2]

Ingestion

Rinse mouth thoroughly with water. Do NOT

induce vomiting. Seek immediate medical

attention.[2][6]

Workflow and Logical Relationships
The following diagram outlines the essential workflow for safely handling 2,6-
Dichloronitrosobenzene in a laboratory setting.
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Caption: Safe Handling Workflow for 2,6-Dichloronitrosobenzene.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.benchchem.com/product/b073552?utm_src=pdf-body-img
https://www.benchchem.com/product/b073552?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b073552?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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